4-fluoro-2-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzenesulfonamide
• InChI: InChI=1S/C19H19FN2O3S/c1-12-9-15(20)5-6-17(12)26(24,25)21-16-10-13-3-2-8-22-18(23)7-4-14(11-16)19(13)22/h5-6,9-11,21H,2-4,7-8H2,1H3
• InChI Key: ZPPOXWPAOHYUCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol

Description

4-fluoro-2-methyl-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Potential

The synthesis of novel quinoline and pyrimido[4,5-b]quinoline derivatives bearing a sulfonamide moiety has been extensively studied for their potential anticancer activity. For instance, some novel derivatives have shown promising in vitro cytotoxic activity against Ehrlich ascites carcinoma cells, with particular compounds exhibiting significant anticancer potential compared with doxorubicin, a reference drug. Additionally, specific compounds demonstrated in vivo radioprotective activity against γ-irradiation in mice, highlighting their potential as radioprotective agents (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2007).

Radioprotective Agents

Further research into the utility of sulfonamide derivatives in the synthesis of novel quinoline compounds has uncovered their potential as radioprotective agents. This research emphasizes the importance of these compounds in mitigating the harmful effects of radiation exposure, which is particularly relevant in the context of cancer treatment where radiation therapy is commonly employed. The development of such agents could significantly impact the safety and efficacy of cancer treatment protocols (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008).

Fluorescent Probes for Zinc(II) Detection

The synthesis and study of fluorophores for Zinc(II) detection have also been explored, with compounds showing strong fluorescence when bound by Zinc(II). This research is crucial for the study of intracellular Zinc(II) levels, which play significant roles in various biological processes. Understanding and monitoring these levels can provide insights into numerous physiological and pathological conditions (Kimber, Mahadevan, Lincoln, Ward, & Betts, 2001).